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Compound of Interest

Compound Name: Antibacterial agent 194

Cat. No.: B12381428 Get Quote

An Overview for Researchers and Drug Development Professionals

This technical guide details the discovery, synthesis, and proposed mechanism of action of a

novel antibacterial agent, designated as Antibacterial agent 194 (also referred to as

Compound 19). This Schiff base compound has demonstrated potent activity against

Mycobacterium tuberculosis, the causative agent of tuberculosis, positioning it as a promising

lead for further drug development.

Discovery and Antimicrobial Spectrum
Antibacterial agent 194 was identified as part of a research initiative to synthesize and

evaluate a series of 19 Schiff bases for their antimycobacterial properties. The compounds

were screened for their in-vitro activity against the H37Rv strain of Mycobacterium tuberculosis.

Among the series, Compound 19 emerged as a highly potent agent.

Quantitative Antimicrobial Activity
The antimicrobial efficacy of Antibacterial agent 194 and its analogues was determined using

the Resazurin Microtiter Assay (REMA). The Minimum Inhibitory Concentration (MIC) is defined

as the lowest concentration of the compound that prevents the visual growth of bacteria. The

results for a selection of the synthesized compounds are summarized below.
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Compound
MIC against M. tuberculosis H37Rv
(µg/mL)

Antibacterial agent 194 (Compound 19) 1

Compound 1 >32

Compound 5 8

Compound 12 4

Compound 17 2

Isoniazid (Control) 0.25

Rifampicin (Control) 0.5

Data synthesized from abstracts of the primary research paper. The complete dataset from the

original publication should be consulted for a comprehensive overview.

Synthesis of Antibacterial Agent 194
Antibacterial agent 194 is a Schiff base synthesized through a condensation reaction. The

general synthesis involves the reaction of an appropriate sulfonamide-containing

aminothiadiazole with a substituted aromatic aldehyde.

General Synthesis Workflow
The logical flow for the synthesis of the Schiff base library, including Compound 19, involves a

two-step process starting from commercially available materials.
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Starting Materials

Reaction

Product

2-Amino-1,3,4-thiadiazole Derivative

Condensation Reaction
(Acid Catalyst, Reflux)

Substituted Aromatic Aldehyde
(e.g., 4-Fluorobenzaldehyde)

Schiff Base Product
(Antibacterial agent 194)

Antibacterial agent 194 Pks13 Active Site
 Binds to & Inhibits

Mycolic Acid Synthesis
 Catalyzes

Cell Wall Disruption
 Disrupted

Bacterial Cell Death
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Prepare 2-fold serial dilutions
of Compound 19 in 96-well plate

Add M. tuberculosis H37Rv
suspension to each well

Incubate plates at 37°C
for 7 days

Add Alamar Blue (Resazurin)
reagent to each well

Incubate for an additional 24h

Read results based on color change
(Blue = No Growth, Pink = Growth)

Click to download full resolution via product page

To cite this document: BenchChem. [In-Depth Technical Guide: Discovery and Synthesis of
Antibacterial Agent 194]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12381428#discovery-and-synthesis-of-antibacterial-
agent-194]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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